N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-(1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-(1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C19H25N3O3S and its molecular weight is 375.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Bioactive Molecules
A study focused on the synthesis of new biologically active derivatives featuring the piperidine moiety, highlighting the compound's role in creating molecules with potential enzyme inhibitory and antimicrobial properties. These derivatives were evaluated for their activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, as well as their lipoxygenase inhibitory capabilities, showcasing the compound's utility in the design of molecules with specific biological activities (Khalid et al., 2014).
Antimicrobial Activity
Another research avenue explores the antimicrobial potential of derivatives bearing the piperidine nucleus. Compounds synthesized for this purpose showed moderate to significant antibacterial activity against various strains, indicating the compound's relevance in developing new antimicrobial agents. Specifically, certain derivatives displayed promising activity against Gram-negative and Gram-positive bacteria, underscoring the compound's potential in addressing antibiotic resistance challenges (Iqbal et al., 2017).
Enzyme Inhibition for Therapeutic Applications
Research has also delved into the synthesis of sulfonamide derivatives incorporating the piperidine nucleus, aimed at discovering molecules with talented activity against cholinesterase enzymes. This line of investigation is crucial for developing treatments for neurodegenerative diseases like Alzheimer's, where enzyme inhibition can play a therapeutic role. The synthesized compounds in this study exhibited promising acetylcholinesterase and butyrylcholinesterase inhibitory activities, highlighting the compound's potential in therapeutic applications (Khalid, 2012).
Properties
IUPAC Name |
N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2-indol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3S/c23-19(13-22-9-5-15-3-1-2-4-18(15)22)20-16-6-10-21(11-7-16)17-8-12-26(24,25)14-17/h1-5,9,16-17H,6-8,10-14H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLEFLMZEYFQGEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CN2C=CC3=CC=CC=C32)C4CCS(=O)(=O)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.